![molecular formula C12H14N4O3 B1371038 3-Amino-4-[(3-methyl-2,5-dioxoimidazolidin-1-yl)methyl]benzamide CAS No. 1096864-14-0](/img/structure/B1371038.png)
3-Amino-4-[(3-methyl-2,5-dioxoimidazolidin-1-yl)methyl]benzamide
Overview
Description
“3-Amino-4-[(3-methyl-2,5-dioxoimidazolidin-1-yl)methyl]benzamide” is a chemical compound with the CAS Number: 1096864-14-0 . It has a molecular weight of 262.27 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H14N4O3/c1-15-6-10(17)16(12(15)19)5-8-3-2-7(11(14)18)4-9(8)13/h2-4H,5-6,13H2,1H3,(H2,14,18) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
Antidiabetic Agents
A study conducted by Nomura et al. (1999) found that benzamide derivatives, specifically a series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamides, have potential as antidiabetic agents. Their research identified KRP-297, a compound within this series, as a promising candidate for diabetes mellitus treatment (Nomura et al., 1999).
Anticancer Agents
Yılmaz et al. (2015) synthesized derivatives of indapamide, including benzamide derivatives, showing that one particular compound exhibited significant proapoptotic activity against melanoma cell lines. This compound also demonstrated inhibitory effects on human carbonic anhydrase isoforms (Yılmaz et al., 2015).
Todorov and Naydenova (2010) reported the synthesis of novel 5,5-dimethylhydantoin derivatives, including 2-amino-4-methyl-N-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl) pentanamide. These compounds were characterized for potential applications in pharmaceutical chemistry (Todorov & Naydenova, 2010).
Anti-fibrotic Drug
Kim et al. (2008) investigated a novel ALK5 inhibitor, which is a derivative of benzamide, for its potential as an anti-fibrotic drug. This compound showed promise in suppressing renal and hepatic fibrosis and exerting anti-metastatic effects in breast cancer-bearing mice models (Kim et al., 2008).
properties
IUPAC Name |
3-amino-4-[(3-methyl-2,5-dioxoimidazolidin-1-yl)methyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O3/c1-15-6-10(17)16(12(15)19)5-8-3-2-7(11(14)18)4-9(8)13/h2-4H,5-6,13H2,1H3,(H2,14,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKTRMDQSILHKDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(=O)N(C1=O)CC2=C(C=C(C=C2)C(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-Benzyloxy-phenyl)-5-chloromethyl-[1,2,4]oxadiazole](/img/structure/B1370959.png)
![7-Bromo-1,1,2-trimethyl-1H-benzo[e]indole](/img/structure/B1370961.png)
